4-Isobutylbenzoic acid

• CAS: 38661-88-0
• Molecular Formula: C11H14O2
• Molecular Weight: 178.23 g/mol
• InChI: InChI=1S/C11H14O2/c1-8(2)7-9-3-5-10(6-4-9)11(12)13/h3-6,8H,7H2,1-2H3,(H,12,13)
• InChIKey: VUBBCFWWSKOHTH-UHFFFAOYSA-N

4-Isobutylbenzoic Acid: Impurity Analysis Procurement

4-Isobutylbenzoic acid (CAS 38861-88-0), also known as p-isobutylbenzoic acid, is a benzoic acid derivative characterized by an isobutyl substituent at the para position [1]. It serves as a key intermediate in the synthesis of ibuprofen and is a recognized process-related impurity in ibuprofen drug substance and finished pharmaceutical products [2]. The compound exhibits a melting point of 143–146 °C and is soluble in methanol, distinguishing it from structurally analogous tert-butyl derivatives [3].

• [1] PubChem. 4-Isobutylbenzoic acid. Compound Summary. CID 38111. View Source
• [2] Zeng J, Yan H, Wang C, Wang C, Wang P. Determine the Content of Impurity 4-isobutylbenzoic Acid in Ibuprofen with the Correction Factor. Chinese Journal of Modern Applied Pharmacy. 2012;29(3):254-257. View Source
• [3] TCI Europe N.V. 4-Isobutylbenzoic Acid. Product Specifications. CAS RN: 38861-88-0. View Source

4-Isobutylbenzoic Acid: Why Generic Substitution Fails

Generic substitution of 4-isobutylbenzoic acid with other benzoic acid derivatives, such as 4-tert-butylbenzoic acid or ibuprofen-related analogs, is precluded by critical differences in physicochemical properties, chromatographic behavior, and binding specificity. These differences directly impact method validation for impurity quantitation, structural biology studies, and synthetic route fidelity. The following evidence demonstrates that 4-isobutylbenzoic acid possesses unique quantitative parameters—including a distinct melting point differential of approximately 21 °C versus its tert-butyl analog [1], a validated HPLC correction factor of 0.129 relative to ibuprofen [2], and specific binding affinity for cytochrome P450 and muscarinic receptors—that cannot be replicated by in-class alternatives.

• [1] TCI Europe N.V. 4-Isobutylbenzoic Acid. Product Specifications. CAS RN: 38861-88-0. Compare: 4-tert-Butylbenzoic acid melting point 166.0–168.0 °C (TCI). View Source
• [2] Zeng J, Yan H, Wang C, Wang C, Wang P. Determine the Content of Impurity 4-isobutylbenzoic Acid in Ibuprofen with the Correction Factor. Chinese Journal of Modern Applied Pharmacy. 2012;29(3):254-257. View Source

4-Isobutylbenzoic Acid: Comparative Evidence

HPLC Correction Factor for Impurity Quantitation

A validated self-contrast and correction factor method was established to measure 4-isobutylbenzoic acid as an impurity in ibuprofen. The correction factor between 4-isobutylbenzoic acid and ibuprofen was determined to be 0.129, with no statistical difference between results obtained by external standard and correction factor methods [1].

Evidence Dimension	HPLC Correction Factor (Relative Response)
Target Compound Data	4-Isobutylbenzoic acid (impurity)
Comparator Or Baseline	Ibuprofen (active pharmaceutical ingredient)
Quantified Difference	Correction factor = 0.129
Conditions	HPLC analysis; method validated for accuracy, linearity, sensitivity, and stability according to Chinese Pharmacopoeia requirements

Why This Matters

This validated correction factor enables accurate quantitation of 4-isobutylbenzoic acid as an impurity in ibuprofen, ensuring compliance with pharmacopoeial purity specifications without the need for a dedicated impurity reference standard.

• [1] Zeng J, Yan H, Wang C, Wang C, Wang P. Determine the Content of Impurity 4-isobutylbenzoic Acid in Ibuprofen with the Correction Factor. Chinese Journal of Modern Applied Pharmacy. 2012;29(3):254-257. View Source

Melting Point Difference vs. tert-Butyl Analog

The melting point of 4-isobutylbenzoic acid is 143.0–146.0 °C [1], which is approximately 21 °C lower than that of 4-tert-butylbenzoic acid (166.0–168.0 °C) [2]. This substantial difference arises from the reduced steric hindrance and altered crystal packing of the isobutyl versus tert-butyl substituent.

Evidence Dimension	Melting Point
Target Compound Data	143.0–146.0 °C
Comparator Or Baseline	4-tert-Butylbenzoic acid: 166.0–168.0 °C
Quantified Difference	~21 °C lower
Conditions	Standard melting point determination

Why This Matters

This distinct melting point enables unambiguous identification and quality control, and may influence crystallization behavior during synthesis and purification steps.

• [1] TCI Europe N.V. 4-Isobutylbenzoic Acid. Product Specifications. CAS RN: 38861-88-0. View Source
• [2] TCI (Shanghai) Development Co., Ltd. 4-tert-Butylbenzoic Acid. Product Specifications. CAS RN: 98-73-7. View Source

CYP199A4 Co-Crystal Structure with Substrate

The crystal structure of cytochrome P450 CYP199A4 from Rhodopseudomonas palustris was solved in complex with 4-isobutylbenzoic acid at 1.788 Å resolution [1]. This structure reveals specific binding interactions within the enzyme active site that are not observed with other benzoic acid derivatives.

Evidence Dimension	Enzyme Binding (Structural)
Target Compound Data	Co-crystal structure of CYP199A4 with 4-isobutylbenzoic acid (PDB ID: 6VJX) resolved at 1.788 Å
Comparator Or Baseline	Other benzoic acid derivatives (e.g., 4-methoxycinnamic acid) show different binding modes in CYP199A4
Quantified Difference	Unique binding pose; no direct affinity comparison available
Conditions	X-ray crystallography; CYP199A4 from R. palustris

Why This Matters

This structural evidence demonstrates that 4-isobutylbenzoic acid acts as a specific substrate for CYP199A4, supporting its use in biocatalysis studies and as a tool compound for cytochrome P450 research.

• [1] Doherty ZD, Bell SG, Bruning J. The crystal structure of 4-isobutylbenzoic acid-bound CYP199A4. PDB ID: 6VJX. Deposited 2020-01-18. View Source

Muscarinic Receptor Binding Affinity

4-Isobutylbenzoic acid demonstrates measurable binding affinity for muscarinic acetylcholine receptors across multiple tissue subtypes, with Ki values ranging from 20 nM (cerebral cortex) to 107 nM (urinary bladder) [1]. This profile contrasts with ibuprofen, which exhibits no significant muscarinic receptor binding.

Evidence Dimension	Muscarinic Acetylcholine Receptor Binding Affinity (Ki)
Target Compound Data	Ki = 20 nM (cerebral cortex), 56 nM (parotid glands), 72 nM (heart), 107 nM (urinary bladder)
Comparator Or Baseline	Ibuprofen: no significant muscarinic receptor binding reported
Quantified Difference	Target compound shows sub-100 nM affinity across multiple subtypes
Conditions	Competition radioligand binding assay using [3H]-QNB

Why This Matters

This binding profile indicates that 4-isobutylbenzoic acid may serve as a pharmacological tool or lead fragment for muscarinic receptor research, a property not shared by its close analog ibuprofen.

• [1] BindingDB. BDBM50470873 (CHEMBL113397). Ki values for Muscarinic acetylcholine receptors (cerebral cortex, parotid glands, heart, urinary bladder). View Source

LogP and Physicochemical Comparison with Ibuprofen

4-Isobutylbenzoic acid has a calculated LogP of 2.58 and a polar surface area (PSA) of 37.3 Ų [1]. In comparison, ibuprofen exhibits a LogP of approximately 3.5–3.9 and a PSA of 37.3 Ų. The lower lipophilicity of 4-isobutylbenzoic acid suggests altered membrane permeability and solubility characteristics.

Evidence Dimension	LogP (Octanol-Water Partition Coefficient)
Target Compound Data	LogP = 2.58 (calculated)
Comparator Or Baseline	Ibuprofen LogP = ~3.5–3.9 (calculated/experimental)
Quantified Difference	~1 log unit lower lipophilicity
Conditions	Computational prediction (e.g., ChemAxon or similar algorithm)

Why This Matters

The lower LogP value indicates that 4-isobutylbenzoic acid is less lipophilic than ibuprofen, which may influence its behavior in chromatographic separations, biological assays, and formulation development.

• [1] Chem960. 4-Isobutylbenzoic Acid. Physicochemical Properties. LogP: 2.58330; PSA: 37.30000. View Source

4-Isobutylbenzoic Acid: Application Scenarios

Ibuprofen Impurity Analysis

Utilize 4-isobutylbenzoic acid as a reference standard or impurity marker in HPLC methods for the quantitation of process-related impurities in ibuprofen and dexibuprofen drug substances and finished products. The validated correction factor of 0.129 relative to ibuprofen [1] enables accurate impurity profiling without requiring a dedicated impurity standard, ensuring compliance with pharmacopoeial monographs.

Biocatalysis & CYP450 Engineering

Employ 4-isobutylbenzoic acid as a substrate or ligand in studies of cytochrome P450 enzymes, particularly CYP199A4. The co-crystal structure at 1.788 Å resolution [2] provides a defined binding mode, facilitating structure-guided enzyme engineering and substrate specificity investigations.

Muscarinic Receptor Pharmacology Tool

Use 4-isobutylbenzoic acid as a small-molecule probe for muscarinic acetylcholine receptors. Its binding affinity across multiple tissue subtypes (Ki = 20–107 nM) [3] makes it suitable for competitive binding assays and structure-activity relationship (SAR) studies aimed at developing selective muscarinic ligands.

NSAID Synthetic Intermediate

Leverage 4-isobutylbenzoic acid as a building block in the synthesis of ibuprofen and structurally related non-steroidal anti-inflammatory drugs (NSAIDs). Its distinct physicochemical properties, including a melting point of 143–146 °C [4], facilitate purification and quality control during multi-step synthetic routes.

• [1] Zeng J, Yan H, Wang C, Wang C, Wang P. Determine the Content of Impurity 4-isobutylbenzoic Acid in Ibuprofen with the Correction Factor. Chinese Journal of Modern Applied Pharmacy. 2012;29(3):254-257. View Source
• [2] Doherty ZD, Bell SG, Bruning J. The crystal structure of 4-isobutylbenzoic acid-bound CYP199A4. PDB ID: 6VJX. Deposited 2020-01-18. View Source
• [3] BindingDB. BDBM50470873 (CHEMBL113397). Ki values for Muscarinic acetylcholine receptors. View Source
• [4] TCI Europe N.V. 4-Isobutylbenzoic Acid. Product Specifications. CAS RN: 38861-88-0. View Source